![molecular formula C17H27BN2O4 B567612 tert-Butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate CAS No. 1257554-93-0](/img/structure/B567612.png)
tert-Butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate
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Overview
Description
“tert-Butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate” is a chemical compound . It is an important intermediate in many biologically active compounds .
Synthesis Analysis
The compound can be synthesized through a series of reactions. For instance, it has been synthesized through three steps, using tert-butyl-4-hydroxypiperdine-1-carboxylate as the starting material .Molecular Structure Analysis
The structure of the compound is corroborated by FTIR, 1H and 13C NMR spectroscopy, and MS . The single crystal is detected by means of X-ray diffraction .Chemical Reactions Analysis
The compound can be aromatized at the C5 position through the Suzuki–Miyaura reaction, and the structure can be further modified to exploit the derivation of the indazole structure type .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound include its empirical formula, molecular weight, and InChI key .Scientific Research Applications
Decomposition of Organic Compounds in Environmental Remediation
The study by Hsieh et al. (2011) discusses the decomposition of methyl tert-butyl ether (MTBE) using a radio frequency (RF) plasma reactor, demonstrating an innovative approach to decompose and convert organic compounds. This method could be applicable to similar compounds for environmental remediation purposes, highlighting the potential for advanced decomposition techniques in treating water and soil contaminants (Hsieh et al., 2011).
Environmental Occurrence, Fate, and Toxicity of Synthetic Phenolic Antioxidants
Liu and Mabury (2020) review the environmental occurrence, fate, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs), including their detection in various environmental matrices. This research underlines the widespread environmental impact of chemical additives and the importance of understanding their behavior and effects. Similar research methodologies could be applied to study the environmental and health implications of various synthetic compounds, including tert-butyl ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)carbamate (Liu & Mabury, 2020).
Biodegradation and Fate of Organic Compounds
The research on the biodegradation and fate of ethyl tert-butyl ether (ETBE) by Thornton et al. (2020) provides insights into the microbial degradation pathways and the impact of environmental conditions on the degradation process. This study illustrates the complexity of biodegradation mechanisms and the potential for bioremediation strategies in mitigating the environmental impact of organic pollutants. Understanding these processes can inform research on similar compounds, emphasizing the role of microbial communities in environmental clean-up efforts (Thornton et al., 2020).
Polymer Membranes in Separation Processes
Pulyalina et al. (2020) focus on the application of polymer membranes for the purification of fuel additives, specifically the separation of methanol/Methyl Tert-butyl Ether (MTBE) mixtures via pervaporation. This highlights the significance of material science in developing efficient separation and purification technologies, which could be relevant for the separation processes involving this compound and similar compounds (Pulyalina et al., 2020).
Mechanism of Action
Target of Action
It is known that boronic esters, such as this compound, are often used in suzuki-miyaura cross-coupling reactions , which are widely applied in the synthesis of biologically active compounds .
Mode of Action
The compound acts as a reagent in Suzuki-Miyaura cross-coupling reactions . In these reactions, the boronic ester moiety of the compound interacts with a palladium catalyst, undergoing transmetalation . This process involves the transfer of an organic group from boron to palladium, forming a new carbon-carbon bond .
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27BN2O4/c1-15(2,3)22-14(21)20-10-12-8-13(11-19-9-12)18-23-16(4,5)17(6,7)24-18/h8-9,11H,10H2,1-7H3,(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEWJPZDUJDUMKZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CN=C2)CNC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27BN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60675319 |
Source
|
Record name | tert-Butyl {[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60675319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1257554-93-0 |
Source
|
Record name | tert-Butyl {[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60675319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(N-BOC-Aminomethyl)pyridine-3-boronic acid pinacol ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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